Cas no 2171838-25-6 (3,5-dibromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid)

• Product Name: 3,5-dibromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid
• CAS No: 2171838-25-6
• MF: C₂₆H₂₀Br₂N₂O₅
• MW: 600.255405426025
• CID: 5890550
• PubChem ID: 165816944
• Update Time: 2025-08-05

3,5-dibromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid
• 2171838-25-6
• 3,5-dibromo-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]benzoic acid
• EN300-1482091

• Inchi： 1S/C26H20Br2N2O5/c27-14-11-19(23(31)32)22(21(28)12-14)29-24(33)26(9-10-26)30-25(34)35-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-8,11-12,20H,9-10,13H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： YGZCQSZYEJQZNI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1NC(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Br

Computed Properties

• Exact Mass: 599.97185g/mol
• Monoisotopic Mass: 597.97390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on 3,5-dibromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid

Introduction to 3,5-Dibromo-2-(1-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic Acid (CAS No. 2171838-25-6)

The compound 3,5-dibromo-2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid (CAS No. 2171838-25-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a brominated benzoic acid moiety, a cyclopropane ring, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a versatile building block for synthesizing advanced materials and bioactive compounds.

Recent studies have highlighted the importance of such compounds in the development of advanced drug delivery systems. The bromine atoms in the benzoic acid moiety contribute to the molecule's hydrophobicity and stability, making it suitable for applications in drug design where controlled release and bioavailability are critical. Additionally, the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity in certain chemical transformations.

The Fmoc group is particularly notable for its role as a protecting group in peptide synthesis. Its ability to selectively protect amino groups under mild conditions has made it indispensable in modern organic synthesis. In this compound, the Fmoc group is attached to an amino group adjacent to the cyclopropane ring, creating a unique structure that could serve as a precursor for more complex molecules.

From a structural perspective, the molecule's combination of aromatic rings, halogen substituents, and strained cyclopropane rings offers a rich platform for exploring chemical reactivity and material properties. Researchers have recently investigated similar compounds for their potential in photovoltaic materials due to their ability to absorb light across a broad spectrum. The bromine atoms in this compound could enhance its electronic properties, making it a candidate for use in organic solar cells.

Moreover, the benzoic acid moiety provides an additional site for functionalization, enabling the attachment of other groups to tailor the molecule's properties further. This flexibility has led to its exploration in the synthesis of bioactive compounds with potential applications in oncology and neurodegenerative diseases.

In terms of synthesis, this compound represents a significant achievement in modern organic chemistry. Its construction involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Recent advancements in catalytic asymmetric synthesis have made it possible to construct such complex molecules with higher efficiency and enantioselectivity.

The integration of fluorenylmethoxycarbonyl (Fmoc) groups into organic molecules has also been explored for their applications in click chemistry and supramolecular assembly. These studies suggest that this compound could serve as a versatile linker or scaffold in constructing larger molecular architectures.

Looking ahead, the potential applications of 3,5-dibromo-2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid are vast and varied. Its unique combination of functional groups positions it as a valuable tool for researchers in fields ranging from medicinal chemistry to materials science. As new synthetic methodologies continue to emerge, this compound will undoubtedly play an increasingly important role in advancing our understanding of complex molecular systems.